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Compound of Interest

Compound Name: Apatinib

Cat. No.: B000926

Introduction

Apatinib (also known as Rivoceranib) is a potent, orally bioavailable, small-molecule tyrosine
kinase inhibitor that selectively targets the Vascular Endothelial Growth Factor Receptor-2
(VEGFR-2).[1][2] By binding to the intracellular ATP-binding site of VEGFR-2, Apatinib inhibits
VEGF-stimulated endothelial cell migration and proliferation, thereby blocking angiogenesis, a
critical process for tumor growth and metastasis.[1][2] Its mechanism of action also involves the
inhibition of other tyrosine kinases such as c-Kit, RET, and c-SRC.[1][3][4] Due to its anti-
angiogenic properties, Apatinib is widely used in cancer research.

Proper preparation and storage of Apatinib stock solutions are crucial for obtaining reliable
and reproducible results in in vitro cell culture experiments. This document provides a detailed
protocol for preparing Apatinib stock solutions and summarizes key quantitative data for its
use.

Data Presentation
Apatinib Properties and Solubility

The following table summarizes the physical and chemical properties of Apatinib and its
solubility in various solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing stock solutions for cell culture applications.[5][6][7]
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Parameter Value Reference
Molecular Formula C24H23Ns0O [3114]
Molecular Weight 397.47 g/mol [8]
Appearance Crystalline solid [3]
Solubility in DMSO ~30 - 99 mg/mL [3114119]
Solubility in Ethanol ~1 -2 mg/mL [3][4]1[8]
Solubility in DMF ~30 mg/mL [3114]
Solubility in Water Insoluble [819]

Sparingly soluble. First,

Aqueous Buffer

dissolve in DMSO, then dilute.

[3]

Stock Solution Recommendations

This table provides recommended concentrations and storage conditions for Apatinib stock

solutions to ensure stability and integrity.
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Parameter Recommendation Rationale | Notes

Ensures maximum solubility
Recommended Solvent Anhydrous/High-quality DMSO  and stability. Moisture can
reduce solubility.[9][10]

High concentration allows for

minimal DMSO volume in final

Stock Concentration 10-50 mM ) )
cell culture media (typically
<0.1%).
Essential for long-term stability.
Storage Temperature -20°C or -80°C

[11]

) Aliquoting is critical to prevent
] > 4 years (solid)[3] / Months to }
Storage Duration ) degradation from repeated
a year (in DMSO)[11]
freeze-thaw cycles.

Avoids contamination and
Handling Aliquot into single-use vials repeated temperature

fluctuations.

) ) As a general precaution for
Light Exposure Protect from light i
chemical compounds.[11]

Experimental Protocols
Protocol: Preparing a 20 mM Apatinib Stock Solution in
DMSO

This protocol details the steps to prepare a 20 mM stock solution of Apatinib.
Materials:

o Apatinib powder (MW: 397.47 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO), sterile

o Calibrated analytical balance
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Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)
Pipettes and sterile, filtered pipette tips
Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Bring the vial of Apatinib powder to room temperature before opening to
prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Apatinib powder.
o To prepare 1 mL of a 20 mM stock solution, calculate the required mass:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 20 mmol/L x 0.001 L x 397.47 g/mol = 7.95 mg
Dissolving:
o Add the weighed Apatinib powder to a sterile microcentrifuge tube.
o Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.
Ensuring Complete Dissolution:

o Cap the tube tightly and vortex the solution thoroughly until all the powder is completely
dissolved. The solution should be clear and free of any visible particulates.

o If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes can be applied.
Sterilization (Optional):

o If your application is highly sensitive to contamination, the stock solution can be sterilized
by passing it through a 0.22 um syringe filter that is compatible with DMSO.
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 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 pL) in sterile,
light-protected cryovials.

o Store the aliquots at -20°C for short-term use or at -80°C for long-term storage. Properly
label all vials with the compound name, concentration, and date of preparation.

Safety Precautions:
o Apatinib is a potent compound and should be handled with care.[3]
o Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Perform all weighing and handling of the powder and concentrated stock solution in a
chemical fume hood to avoid inhalation or contact.

Mandatory Visualization
Signaling Pathway of Apatinib

Apatinib primarily functions by inhibiting the VEGFR-2 signaling pathway, which is crucial for
angiogenesis.
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Caption: Apatinib inhibits the VEGF signaling pathway by blocking VEGFR-2 activation.

Experimental Workflow: Stock Solution Preparation

The following diagram outlines the workflow for preparing Apatinib stock solution.
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Caption: Workflow for the preparation and storage of Apatinib stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b000926#preparing-apatinib-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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